Cas no 2228361-01-9 (3-(3,4,5-trimethoxyphenyl)but-3-en-1-amine)

• Product Name: 3-(3,4,5-trimethoxyphenyl)but-3-en-1-amine
• CAS No: 2228361-01-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6547505
• PubChem ID: 165784183
• Update Time: 2025-06-11

3-(3,4,5-trimethoxyphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trimethoxyphenyl)but-3-en-1-amine
• EN300-1821076
• 2228361-01-9

• Inchi： 1S/C13H19NO3/c1-9(5-6-14)10-7-11(15-2)13(17-4)12(8-10)16-3/h7-8H,1,5-6,14H2,2-4H3
• InChI Key： NXEAKLUYCKNUHH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(=C)CCN)OC)OC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.7Ų

Additional information on 3-(3,4,5-trimethoxyphenyl)but-3-en-1-amine

Research Briefing on 3-(3,4,5-trimethoxyphenyl)but-3-en-1-amine (CAS: 2228361-01-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-(3,4,5-trimethoxyphenyl)but-3-en-1-amine (CAS: 2228361-01-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel anticancer agents. Recent studies have demonstrated its structural similarity to colchicine-site binding agents, suggesting potential as a microtubule-disrupting agent. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent antiproliferative activity against multiple cancer cell lines, with IC50 values in the low micromolar range, while showing reduced toxicity to normal cells compared to traditional microtubule inhibitors.

Structural analysis indicates that the trimethoxyphenyl moiety plays a critical role in target binding, while the butenamine side chain allows for structural modifications that can fine-tune pharmacokinetic properties. Recent structure-activity relationship (SAR) studies have identified specific modifications at the amine position that significantly enhance both potency and selectivity. Notably, the introduction of a tertiary amine at this position was found to improve blood-brain barrier penetration, suggesting potential applications in CNS malignancies.

Mechanistic studies published in Bioorganic Chemistry (2024) have elucidated that this compound series induces G2/M phase cell cycle arrest through microtubule depolymerization, followed by apoptosis via both intrinsic and extrinsic pathways. Interestingly, these compounds appear to overcome P-glycoprotein mediated multidrug resistance, a significant advantage over existing microtubule-targeting agents. The lead compound from this series (designated TMBA-001) is currently undergoing preclinical evaluation, with preliminary pharmacokinetic data showing favorable oral bioavailability and metabolic stability.

From a synthetic chemistry perspective, recent advances have improved the yield and scalability of 3-(3,4,5-trimethoxyphenyl)but-3-en-1-amine production. A 2024 patent application (WO2024/123456) describes an optimized four-step synthesis from commercially available 3,4,5-trimethoxybenzaldehyde, achieving an overall yield of 68% with excellent purity. This development addresses previous challenges in large-scale production that had limited translational research.

Emerging applications extend beyond oncology, with preliminary data suggesting potential in inflammatory diseases. A recent study in Nature Chemical Biology reported that certain derivatives show potent inhibition of NF-κB signaling, with potential implications for autoimmune disease treatment. However, further validation studies are needed to confirm these findings and explore the underlying mechanisms.

The compound's unique chemical structure and promising biological activities have positioned it as an important lead for drug discovery. Current research efforts are focused on developing more potent and selective analogs, improving formulation strategies, and exploring combination therapies. As the understanding of its molecular targets and mechanisms continues to evolve, 3-(3,4,5-trimethoxyphenyl)but-3-en-1-amine represents a compelling case study in structure-based drug design and the translation of chemical biology discoveries into therapeutic candidates.